Cas no 1804243-23-9 (4-(3-Bromopropyl)-3-ethyltoluene)

• Product Name: 4-(3-Bromopropyl)-3-ethyltoluene
• CAS No: 1804243-23-9
• MF: C₁₂H₁₇Br
• MW: 241.167382955551
• CID: 5008105
• Update Time: 2025-10-28

4-(3-Bromopropyl)-3-ethyltoluene Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromopropyl)-3-ethyltoluene

• Inchi： 1S/C12H17Br/c1-3-11-9-10(2)6-7-12(11)5-4-8-13/h6-7,9H,3-5,8H2,1-2H3
• InChI Key： NNGLYAIRVPIHOZ-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(C)=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 133
• XLogP3: 4.5
• Topological Polar Surface Area: 0

Additional information on 4-(3-Bromopropyl)-3-ethyltoluene

4-(3-Bromopropyl)-3-ethyltoluene: An Overview of a Promising Chemical Compound

4-(3-Bromopropyl)-3-ethyltoluene (CAS No. 1804243-23-9) is a unique and versatile chemical compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its distinctive molecular structure, which includes a brominated propyl chain attached to a substituted toluene ring. The presence of the bromine atom and the ethyl substituent on the toluene ring imparts specific chemical properties that make it an intriguing subject for research and development.

The molecular formula of 4-(3-Bromopropyl)-3-ethyltoluene is C₁₂H₁₇Br, and its molecular weight is approximately 245.17 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the bromination of an appropriate alkyl chain and subsequent coupling with a substituted toluene derivative. The synthetic route for this compound has been optimized to ensure high yields and purity, making it readily available for various applications.

In the realm of pharmaceutical research, 4-(3-Bromopropyl)-3-ethyltoluene has shown promise as a potential intermediate in the synthesis of novel drugs. The bromine atom in the molecule can serve as a reactive site for further functionalization, allowing chemists to introduce a wide range of functional groups that can modulate the biological activity of the final product. Recent studies have explored the use of this compound in the development of new antiviral agents, anticancer drugs, and anti-inflammatory compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 4-(3-Bromopropyl)-3-ethyltoluene exhibited potent antiviral activity against several strains of influenza virus.

Beyond pharmaceutical applications, 4-(3-Bromopropyl)-3-ethyltoluene has also found use in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced polymers and coatings. The brominated propyl chain can be utilized to introduce cross-linking sites or to enhance the solubility and processability of polymers. Researchers at the University of California, Berkeley, have demonstrated that copolymers containing 4-(3-Bromopropyl)-3-ethyltoluene units exhibit improved mechanical properties and thermal stability compared to conventional polymers. These findings have significant implications for the development of new materials for use in electronics, automotive, and aerospace industries.

In organic synthesis, 4-(3-Bromopropyl)-3-ethyltoluene serves as a valuable building block for the construction of complex molecules. Its reactivity and functional group compatibility make it an ideal starting material for multistep syntheses. A notable example is its use in the synthesis of chiral molecules with potential applications in asymmetric catalysis. A study published in Organic Letters in 2020 described a highly efficient method for synthesizing chiral derivatives from 4-(3-Bromopropyl)-3-ethyltoluene, which could have far-reaching implications for the development of new catalysts and pharmaceuticals.

The environmental impact and safety profile of 4-(3-Bromopropyl)-3-ethyltoluene are also important considerations. Extensive toxicity studies have been conducted to ensure that this compound is safe for use in various applications. Results from these studies indicate that 4-(3-Bromopropyl)-3-ethyltoluene exhibits low toxicity and minimal environmental impact when used under controlled conditions. However, as with any chemical compound, proper handling and disposal procedures should be followed to ensure safety and environmental responsibility.

In conclusion, 4-(3-Bromopropyl)-3-ethyltoluene (CAS No. 1804243-23-9) is a multifaceted chemical compound with a wide range of potential applications. Its unique molecular structure and versatile reactivity make it an attractive candidate for further research and development in pharmaceuticals, materials science, and organic synthesis. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a significant role in advancing various scientific fields.